![molecular formula C14H25NO9 B011642 Validoxylamine G CAS No. 106054-18-6](/img/structure/B11642.png)
Validoxylamine G
Overview
Description
Validoxylamine G is a unique molecule that has been extensively studied for its potential therapeutic applications. It is a natural product that was first isolated from Streptomyces hygroscopicus in 1994. Since then, it has been synthesized and studied for its various properties.
Scientific Research Applications
Trehalase Inhibition and Potential Insecticide Development
Validoxylamine A, closely related to validoxylamine G, acts as a potent competitive inhibitor of trehalase. Its inhibitory activity on insect trehalase has been extensively studied, demonstrating significant potential for the development of new insecticides. Notably, validoxylamine A exhibited 100% mortality in larvae of the tobacco cutworm when injected, highlighting its insecticidal capabilities (Asano et al., 1990).
Influence on Diapause in Insects
Research on Bombyx mori, a species of silkworm, showed that validoxylamine A can induce non-diapause in eggs and prevent glycogen accumulation. This effect was attributed to the compound's ability to inhibit trehalase activity in the pupal ovary, suggesting potential applications in controlling insect life cycles (Takeda et al., 1988).
Production and Synthesis
The production of validoxylamine A, through acid-catalyzed hydrolysis of validamycin A, has been explored. Optimal conditions for this process include the use of 1 M H2SO4 and a 30% initial validamycin A concentration, highlighting a method to synthesize validoxylamine A efficiently (Jin et al., 2006). Additionally, biocatalyzed hydrolysis using honeybee β-glucosidase has been investigated as an alternative production method, showcasing the diverse approaches to synthesizing this compound (Xue et al., 2005).
Structural Analysis and Biosynthesis Pathways
The structural and functional analysis of validoxylamine A 7'-phosphate synthase involved in validamycin A biosynthesis revealed the complexity of its biosynthetic pathways. This understanding aids in the development of more efficient synthesis methods for validoxylamine A and related compounds (Zheng et al., 2012).
Potential for Developing Eco-Friendly Pesticides
The synthesis of validoxylamine A esters demonstrated improved antifungal and insecticidal activities compared to the parent compound. This suggests the potential for developing new, eco-friendly pesticides based on validoxylamine A derivatives (Lu et al., 2021).
Properties
106054-18-6 | |
Molecular Formula |
C14H25NO9 |
Molecular Weight |
351.35 g/mol |
IUPAC Name |
1-(hydroxymethyl)-5-[[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexane-1,2,3,4-tetrol |
InChI |
InChI=1S/C14H25NO9/c16-3-5-1-6(9(19)11(21)8(5)18)15-7-2-14(24,4-17)13(23)12(22)10(7)20/h1,6-13,15-24H,2-4H2 |
InChI Key |
RZSPTXNJXPJAAB-UHFFFAOYSA-N |
SMILES |
C1C(C(C(C(C1(CO)O)O)O)O)NC2C=C(C(C(C2O)O)O)CO |
Canonical SMILES |
C1C(C(C(C(C1(CO)O)O)O)O)NC2C=C(C(C(C2O)O)O)CO |
synonyms |
validoxylamine G |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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